4-nitrophenyl 3-methyl-2-phenyl-4-quinolinecarboxylate

• IUPAC Name: (4-nitrophenyl) 3-methyl-2-phenylquinoline-4-carboxylate
• InChI: InChI=1S/C23H16N2O4/c1-15-21(23(26)29-18-13-11-17(12-14-18)25(27)28)19-9-5-6-10-20(19)24-22(15)16-7-3-2-4-8-16/h2-14H,1H3
• InChI Key: GWJRLZBVALVHKS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N=C1C3=CC=CC=C3)C(=O)OC4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C23H16N2O4
• Molecular Weight: 384.4 g/mol

Description

4-nitrophenyl 3-methyl-2-phenyl-4-quinolinecarboxylate, also known as NPQ, is a fluorescent probe that has been used extensively in scientific research. This chemical compound has a unique structure that allows it to bind to biological molecules, making it a valuable tool for studying various biochemical and physiological processes.

Mechanism of Action

4-nitrophenyl 3-methyl-2-phenyl-4-quinolinecarboxylate functions as a fluorescent probe by binding to biological molecules and undergoing a conformational change that results in an increase in fluorescence intensity. The mechanism of action of 4-nitrophenyl 3-methyl-2-phenyl-4-quinolinecarboxylate is based on the principle of fluorescence resonance energy transfer (FRET), which involves the transfer of energy from an excited donor molecule to an acceptor molecule.
Biochemical and Physiological Effects:
4-nitrophenyl 3-methyl-2-phenyl-4-quinolinecarboxylate has been shown to have a variety of biochemical and physiological effects, including the inhibition of cancer cell growth, the induction of apoptosis, and the modulation of immune system function. It has also been shown to have antioxidant properties and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-nitrophenyl 3-methyl-2-phenyl-4-quinolinecarboxylate is its high sensitivity and selectivity, which allows for the detection of small changes in biological processes. Additionally, 4-nitrophenyl 3-methyl-2-phenyl-4-quinolinecarboxylate is relatively easy to use and does not require specialized equipment. However, one limitation of 4-nitrophenyl 3-methyl-2-phenyl-4-quinolinecarboxylate is its potential for toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the use of 4-nitrophenyl 3-methyl-2-phenyl-4-quinolinecarboxylate in scientific research. One area of interest is the development of new methods for synthesizing 4-nitrophenyl 3-methyl-2-phenyl-4-quinolinecarboxylate that are more efficient and cost-effective. Additionally, there is a need for further research into the potential therapeutic applications of 4-nitrophenyl 3-methyl-2-phenyl-4-quinolinecarboxylate, particularly in the treatment of cancer. Finally, there is a need for further investigation into the potential toxicity of 4-nitrophenyl 3-methyl-2-phenyl-4-quinolinecarboxylate and the development of safer alternatives for use in scientific research.

Scientific Research Applications

4-nitrophenyl 3-methyl-2-phenyl-4-quinolinecarboxylate has been widely used as a fluorescent probe for studying various biological processes, including protein-protein interactions, enzyme activity, and membrane dynamics. It has also been used to study the intracellular localization of proteins and to monitor changes in intracellular pH. Additionally, 4-nitrophenyl 3-methyl-2-phenyl-4-quinolinecarboxylate has been used as a diagnostic tool for detecting cancer cells and as a therapeutic agent for treating cancer.